(2,4-Diphenyl-5-pyrimidinyl)[4-(2-fluorophenyl)piperazino]methanone

• IUPAC Name: (2,4-diphenylpyrimidin-5-yl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C27H23FN4O/c28-23-13-7-8-14-24(23)31-15-17-32(18-16-31)27(33)22-19-29-26(21-11-5-2-6-12-21)30-25(22)20-9-3-1-4-10-20/h1-14,19H,15-18H2
• InChI Key: RMMWHPXFLHCEGR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CN=C(N=C3C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C27H23FN4O
• Molecular Weight: 438.5 g/mol

Description

“(2,4-Diphenyl-5-pyrimidinyl)[4-(2-fluorophenyl)piperazino]methanone” is a chemical compound with the molecular formula C27H23FN4O and a molecular weight of 438.5. It is also known as "5-[4-(2-fluorophenyl)piperazine-1-carbonyl]-2,4-diphenylpyrimidine".

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C27H23FN4O. It contains a pyrimidine ring which is a six-membered ring with two nitrogen atoms, and a piperazine ring which is a six-membered ring containing two nitrogen atoms. The pyrimidine ring is substituted with two phenyl groups and a carbonyl group linked to the piperazine ring. The piperazine ring is further substituted with a fluorophenyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular formula (C27H23FN4O), molecular weight (438.5), and its structure. Other properties such as melting point, boiling point, and density were not found in the sources I searched.

Scientific Research Applications

Synthesis and Chemical Properties

(2,4-Diphenyl-5-pyrimidinyl)[4-(2-fluorophenyl)piperazino]methanone is involved in the synthesis of complex organic compounds, showcasing its versatility in chemical reactions. For example, a study describes the synthesis of novel fused chromone–pyrimidine hybrids and 2,4,5-trisubstituted pyrimidine derivatives via ANRORC rearrangement, indicating the compound's utility in creating functionally diverse molecular structures (Sambaiah et al., 2017).

Biological Activity and Potential Therapeutic Applications

The compound's structural features, such as the piperazine and pyrimidine rings, are commonly found in molecules with significant biological activities, suggesting potential therapeutic applications. For instance, compounds with similar structures have been evaluated as inhibitors of dipeptidyl peptidase IV, indicating potential utility in treating type 2 diabetes (Ammirati et al., 2009). Additionally, fluorescent 4-piperazino-N-aryl-1,8-naphthalimide crown ether logic gates have been designed, highlighting the compound's potential in developing tools for probing cellular membranes and protein interfaces (Gauci & Magri, 2022).

Molecular Docking and Drug Design

The compound's structure is conducive to molecular docking studies, which are crucial in drug design. The metabolism, excretion, and pharmacokinetics of structurally related compounds have been extensively studied, providing insights into how modifications to the piperazine and pyrimidine components affect biological activity and drug-like properties (Sharma et al., 2012).